![molecular formula C22H16ClFN4O3 B2709559 2-{3-[(2-chlorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}-N-(2-fluorophenyl)acetamide CAS No. 902965-11-1](/img/structure/B2709559.png)
2-{3-[(2-chlorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}-N-(2-fluorophenyl)acetamide
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Description
2-{3-[(2-chlorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H16ClFN4O3 and its molecular weight is 438.84. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compound, closely related to pyrimidine fungicides, has been studied for its crystal structure. The asymmetric unit comprises two independent molecules with significant dihedral angles between the pyrimidine ring and the chlorophenyl and fluorophenyl rings. In the crystal, hydrogen bonds and weak interactions generate a three-dimensional network, suggesting potential applications in material science and crystal engineering (Kang et al., 2015).
Radiosynthesis for PET Imaging
A derivative within the pyrimidineacetamides series, designed for positron emission tomography (PET) imaging, demonstrates the compound's utility in biological imaging. The radiosynthesis process, which involves a one-step nucleophilic substitution, highlights its potential in in vivo imaging to study various biological processes, especially related to the translocator protein (18 kDa) (Dollé et al., 2008).
Ligand-Protein Interactions and Photovoltaic Efficiency
Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, which share structural similarities with the compound , provide insights into ligand-protein interactions. These studies suggest potential applications in drug design and photovoltaic cells, indicating the compound's versatility in both biomedical and renewable energy research (Mary et al., 2020).
Antitumor Activities
The synthesis and evaluation of derivatives for antitumor activities shed light on the compound's potential therapeutic applications. Specifically, derivatives have shown selective anti-tumor activities, suggesting the compound's utility in cancer research and potential development as an anticancer agent (Jing, 2011).
Anti-inflammatory and Analgesic Properties
Thiazolopyrimidine derivatives, with structural similarities to the compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This research indicates potential applications in developing new treatments for inflammation and pain management, highlighting the compound's relevance in pharmaceutical development (Selvam et al., 2012).
Properties
IUPAC Name |
2-[3-[(2-chlorophenyl)methyl]-2,4-dioxo-4a,5,6,7,8,8a-hexahydropyrido[2,3-d]pyrimidin-1-yl]-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClFN4O3/c23-16-8-2-1-6-14(16)12-28-21(30)15-7-5-11-25-20(15)27(22(28)31)13-19(29)26-18-10-4-3-9-17(18)24/h1-4,6,8-10,15,20,25H,5,7,11-13H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPDXXBRPCQJIJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(NC1)N(C(=O)N(C2=O)CC3=CC=CC=C3Cl)CC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClFN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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